Cas no 1187660-05-4 (3-(2-Chloropyrimidin-4-yl)benzonitrile)

• Product Name: 3-(2-Chloropyrimidin-4-yl)benzonitrile
• CAS No: 1187660-05-4
• MF: C₁₁H₆ClN₃
• MW: 215.638440608978
• CID: 5167226
• Update Time: 2025-05-21

3-(2-Chloropyrimidin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyrimidin-4-yl)benzonitrile
• D85517
• Benzonitrile, 3-(2-chloro-4-pyrimidinyl)-
• 3-(2-Chloropyrimidin-4-yl)benzonitrile

• Inchi： 1S/C11H6ClN3/c12-11-14-5-4-10(15-11)9-3-1-2-8(6-9)7-13/h1-6H
• InChI Key： YROBKVCHGQWYQM-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2C=CC=C(C#N)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 2.5
• Topological Polar Surface Area: 49.6

Additional information on 3-(2-Chloropyrimidin-4-yl)benzonitrile

Recent Advances in the Study of 3-(2-Chloropyrimidin-4-yl)benzonitrile (CAS: 1187660-05-4) in Chemical Biology and Pharmaceutical Research

3-(2-Chloropyrimidin-4-yl)benzonitrile (CAS: 1187660-05-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-(2-Chloropyrimidin-4-yl)benzonitrile as a precursor in the synthesis of novel pyrimidine-based kinase inhibitors. The researchers demonstrated that this compound serves as a critical building block for the development of inhibitors targeting specific kinases involved in cancer progression. The study reported high yields and excellent selectivity in the synthesized derivatives, underscoring the compound's importance in medicinal chemistry.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where 3-(2-Chloropyrimidin-4-yl)benzonitrile was utilized in the design of small-molecule modulators for inflammatory diseases. The study revealed that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The researchers also conducted detailed structure-activity relationship (SAR) studies to optimize the compound's efficacy and reduce off-target effects.

In addition to its therapeutic potential, recent research has also focused on the compound's mechanism of action. A study published in ACS Chemical Biology employed computational modeling and biochemical assays to elucidate the binding interactions of 3-(2-Chloropyrimidin-4-yl)benzonitrile derivatives with their target proteins. The findings provided valuable insights into the molecular basis of its activity, which could guide future drug design efforts.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-Chloropyrimidin-4-yl)benzonitrile-based compounds. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed in further studies. However, the compound's versatility and the growing body of research supporting its applications make it a compelling candidate for continued investigation in the field of chemical biology and drug discovery.

In conclusion, 3-(2-Chloropyrimidin-4-yl)benzonitrile (CAS: 1187660-05-4) represents a valuable tool in modern pharmaceutical research. Its role in the synthesis of kinase inhibitors and anti-inflammatory agents, coupled with its well-characterized mechanism of action, positions it as a compound of high relevance for future therapeutic development. Ongoing research is expected to further expand its applications and address current limitations, paving the way for its potential clinical use.